2-(2,4-dichlorophenyl)[1,2,4]triazolo[5',1':2,3][1,3]thiazolo[4,5-b]quinoxaline

• IUPAC Name: 13-(2,4-dichlorophenyl)-16-thia-2,9,11,12,14-pentazatetracyclo[8.6.0.03,8.011,15]hexadeca-1,3,5,7,9,12,14-heptaene
• InChI: InChI=1S/C16H7Cl2N5S/c17-8-5-6-9(10(18)7-8)13-21-16-23(22-13)14-15(24-16)20-12-4-2-1-3-11(12)19-14/h1-7H
• InChI Key: SLXFDJVVWUJSRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3C(=N2)SC4=NC(=NN34)C5=C(C=C(C=C5)Cl)Cl
• Molecular Formula: C16H7Cl2N5S
• Molecular Weight: 372.2 g/mol

Description

1,2,4-Triazole derivatives are important heterocyclic compounds that exhibit a wide range of pharmacological activities. They are preferred structural moieties in the development of new drugs due to their relatively low toxicity, good pharmacokinetic and pharmacodynamic properties, and resistance to metabolic degradation. Quinoxaline is another important heterocyclic compound that is often used in medicinal chemistry.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has attracted much attention due to their importance in drug development. Various synthetic methods have been developed over the past 20 years. Similarly, there are several methods for the synthesis of quinoxaline derivatives.

Molecular Structure Analysis

1,2,4-Triazoles and quinoxalines have unique structures that allow them to form a variety of non-covalent bonds with enzymes and receptors, leading to broad-spectrum biological activities.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole and quinoxaline derivatives can vary widely depending on the specific compounds. Without more specific information, it’s difficult to provide an analysis of the physical and chemical properties of “2-(2,4-dichlorophenyl)[1,2,4]triazolo[5’,1’:2,3][1,3]thiazolo[4,5-b]quinoxaline”.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can vary depending on the specific compound and its biological target. For example, some 1,2,4-triazole derivatives have antiviral activity and their mechanisms of action have been studied.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazole and quinoxaline derivatives can vary depending on the specific compound. Some 1,2,4-triazole derivatives have relatively low toxicity, which is advantageous for their use in drug development.

Future Directions

The development of new 1,2,4-triazole and quinoxaline derivatives is an active area of research due to their potential applications in drug development. Future research will likely continue to explore the synthesis, biological activity, and mechanism of action of these compounds.